p-Tolyl phosphorodichloridate
Cat. No. B3066734
:
878-17-1
M. Wt: 225.01 g/mol
InChI Key: OSDCKQFKYUESEG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03965220
Procedure details
To a mixture of 225 g. phosphoryl chloride and methylamine there is added 109 g. cresol over a period of 2 hours at a temperature of 105°C. The temperature is held at 105°-110°C. for two hours to afford cresyl phosphorodichloridate.
Identifiers
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REACTION_CXSMILES
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[P:1]([Cl:5])(Cl)([Cl:3])=[O:2].[CH3:6]N.[C:8]1(C)[C:13]([OH:14])=[CH:12][CH:11]=[CH:10][CH:9]=1>>[P:1]([Cl:5])([Cl:3])(=[O:2])[O:14][C:13]1[CH:8]=[CH:9][C:10]([CH3:6])=[CH:11][CH:12]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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P(=O)(Cl)(Cl)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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To a mixture of 225 g
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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P(OC1=CC=C(C=C1)C)(=O)(Cl)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
